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Compound of Interest

Compound Name: Lithium dichromate

Cat. No.: B084804

An In-depth Technical Guide to the Safe Handling of Solid Lithium Dichromate
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and technical information for handling
solid lithium dichromate (CrzLi2O7). Due to its classification as a hexavalent chromium
compound, it presents significant health and safety risks, including carcinogenicity,
mutagenicity, and high reactivity as an oxidizing agent. Strict adherence to the following
guidelines is mandatory to ensure personnel safety and environmental protection.

Hazard Identification and Classification

Lithium dichromate is a potent oxidizing agent and is classified as a hazardous substance
with multiple risk factors. It is crucial to understand these hazards before handling the material.

e Health Hazards:

o Carcinogenicity: Classified as a Category 1B carcinogen, with the potential to cause
cancer through inhalation.[1][2]

o Mutagenicity: Considered a Category 1B mutagen, indicating it may cause genetic
defects.[1]

o Acute Toxicity & Irritation: Causes severe skin and eye irritation.[1] Inhalation may lead to
respiratory irritation and can be corrosive to mucous membranes.[1][3][4]
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o Sensitization: May cause allergic skin reactions and asthma-like symptoms if inhaled.[1][2]

o Organ Damage: Ingestion can lead to severe health consequences, including violent
gastroenteritis, peripheral vascular collapse, vertigo, muscle cramps, coma, liver damage,
and renal failure.[1][3][4] Skin contact can result in dermatitis and slow-healing ulcers.[1][3]

[4]

e Physical Hazards:

o Oxidizing Solid: As a Category 2 oxidizer, it can intensify fires and may cause fire or
explosion when in contact with combustible materials.[1][3][4] It may decompose upon
heating to release oxygen, which further promotes combustion.[1][3]

e Environmental Hazards:

o Aguatic Toxicity: Classified as very toxic to aquatic life with long-lasting effects.[2] It should
not be released into the environment.[2][5]

Physical, Chemical, and Toxicological Properties

The following tables summarize the key quantitative data for lithium dichromate and its
primary hazardous component, hexavalent chromium.

Table 1: Physical and Chemical Properties of Lithium Dichromate
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Property Value Source(s)

Chemical Formula CrzLi207 [1][6]

CAS Number 13843-81-7 [1]

Molecular Weight 229.9 g/mol [1]
Orange-red to black-brown

Appearance , [1][4]
crystalline powder

Melting Point 130 °C (266 °F) [1][3]

N ) Decomposes at 187 °C (368.6

Boiling Point [11[3]
OF)

Density 2.34 g/cm3 at 30 °C (86 °F) [11[3]

| Solubility | Water soluble, hygroscopic [[1][3][4] |

Table 2: Occupational Exposure Limits (OELS) for Hexavalent Chromium (Cr(VI))

Authority/Regulatio

Limit Type Value Notes
n
Permissible 8-hour Time-
OSHA (USA) Exposure Limit 5 pg/m? Weighted Average
(PEL) (TWA)[7][8][°]
8-hour TWA,; triggers
) monitoring and
OSHA (USA) Action Level (AL) 2.5 pg/ms

surveillance

requirements[7][9]

United Kingdom

Workplace Exposure

0.01 mg/m3 (as Cr)

Limit (WEL)

8-hour TWA[2]

United Kingdom

Workplace Exposure

0.03 mg/m3 (as Cr)

Limit (WEL)

15-minute Short-Term
Exposure Limit
(STEL)[2]
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| France | Valeur Limite d'Exposition (VLEP) | 0.001 mg/m?3 | 8-hour TWA (restrictive limit)[2] |

Engineering Controls and Personal Protective
Equipment (PPE)

A combination of engineering controls and robust PPE is required to minimize exposure. The
hierarchy of controls (elimination, substitution, engineering controls, administrative controls,
PPE) should always be considered first.

e Engineering Controls:

o Ventilation: All work with solid lithium dichromate must be conducted in a certified
chemical fume hood or with local exhaust ventilation (LEV) to keep airborne
concentrations below the OSHA Action Level.

o Containment: For procedures with a high risk of dust generation, use of a glove box or
other process enclosures is strongly recommended.

o Designated Areas: Establish designated and clearly marked areas for handling and storing
hexavalent chromium compounds. Access should be restricted to authorized personnel.

o Personal Protective Equipment (PPE):

[¢]

Eye/Face Protection: Wear tight-sealing chemical safety goggles and a face shield.[1][10]

o Hand Protection: Use compatible chemical-resistant gloves, such as nitrile or neoprene
rubber.[1][2] Always check manufacturer recommendations for breakthrough times.

o Respiratory Protection: If airborne concentrations may exceed the PEL, or as a precaution
against dust, a NIOSH/MSHA-approved respirator is mandatory.[5][11] For high
concentrations, a positive-pressure, supplied-air respirator may be necessary.[10]

o Skin and Body Protection: Wear a lab coat, long sleeves, and closed-toe shoes. For tasks
with a higher risk of contamination, a chemically resistant apron or full-body suit is
required.[10]
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Preparation & Assessment
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Caption: PPE and Engineering Control Selection Workflow.
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Experimental Protocols: Safe Handling and Storage

Protocol for Weighing and Handling Solid Lithium Dichromate:

o Preparation: Ensure the work area (fume hood, glove box) is clean and uncluttered.
Assemble all necessary equipment, including spatulas, weigh boats, and sealable
containers.

e Don PPE: Put on all required PPE as detailed in Section 3.

o Transfer: Carefully transfer the required amount of lithium dichromate from its storage
container to a tared weigh boat. Use a dedicated spatula. Avoid any actions that could
generate dust, such as dropping or rapid scraping.

¢ Weighing: Place the weigh boat on the analytical balance inside the ventilated enclosure.
Record the weight.

o Containment: Immediately transfer the weighed solid to the reaction vessel or a sealable
intermediate container.

o Clean-up: Tightly seal the primary storage container. Decontaminate the spatula and work
surface with a damp cloth. Dispose of the weigh boat and cleaning materials as hazardous
waste.

o Doff PPE: Remove PPE in the correct order to prevent cross-contamination. Wash hands
thoroughly.

Storage Protocol:

e Store in a cool, dry, well-ventilated area in a tightly sealed, properly labeled container.[2][5]
[12]

e The storage area must be segregated from incompatible materials, especially reducing
agents, organic materials, and other combustibles.[2][13]

o Store locked up in a designated area with restricted access.[13]
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Emergency Procedures

Table 3: First Aid Measures

Exposure Route

Inhalation

Protocol

Move the person to fresh air immediately.
If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial
respiration. Seek immediate medical
attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with large amounts of
water for at least 15 minutes. An application of a
sodium bicarbonate paste may follow the water

wash. Seek immediate medical attention.[1][3]

Eye Contact

Immediately flush eyes with a slow stream of
water for at least 15 minutes, holding the eyelids
open to ensure thorough rinsing. Remove
contact lenses if present and easy to do. Seek

immediate medical attention.[1][3]

| Ingestion | Do NOT induce vomiting. Have the conscious victim drink copious amounts of

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[1][14] |

Spill Response Protocol:

In the event of a spill, immediate and correct action is critical to prevent exposure and

environmental contamination.
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Caption: Emergency Response Protocol for a Solid Spill.
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Firefighting Measures:

Role in Fire: Lithium dichromate is not flammable but is a strong oxidizer that can fuel and
intensify a fire.[1]

Extinguishing Media: Flood the area with large quantities of water.[1][3] Do not use dry
chemical powders, foam, or COz, as they may be ineffective against an oxidizing agent fire.
[13]

Protective Gear: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[2][10]

Waste Disposal

All lithium dichromate waste, including contaminated PPE, spill clean-up materials, and

empty containers, must be treated as hazardous waste.

Collect waste in sealed, properly labeled, and durable containers.[2][15]

Disposal must be handled by a licensed professional waste disposal service in accordance
with all local, regional, and national regulations.[15]

Under RCRA regulations in the United States, waste containing chromium may be classified
as EPA Hazardous Waste Number D007.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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